3-(4-fluoro-3-methylphenyl)-N-(7-oxaspiro[3.5]nonan-1-yl)propanamide

• IUPAC Name: 3-(4-fluoro-3-methylphenyl)-N-(7-oxaspiro[3.5]nonan-3-yl)propanamide
• InChI: InChI=1S/C18H24FNO2/c1-13-12-14(2-4-15(13)19)3-5-17(21)20-16-6-7-18(16)8-10-22-11-9-18/h2,4,12,16H,3,5-11H2,1H3,(H,20,21)
• InChI Key: NFNMMNPIASQSAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CCC(=O)NC2CCC23CCOCC3)F
• Molecular Formula: C18H24FNO2
• Molecular Weight: 305.4 g/mol

Description

The compound “3-(4-fluoro-3-methylphenyl)-N-(7-oxaspiro[3.5]nonan-1-yl)propanamide” is a complex organic molecule. It contains a fluorinated methylphenyl group, a propanamide moiety, and a 7-oxaspiro[3.5]nonan-1-yl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The 7-oxaspiro[3.5]nonan-1-one ring system is a type of spirocyclic compound, which are often found in natural products and pharmaceuticals. The fluorinated methylphenyl group would add aromaticity and potential for interesting electronic effects.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the amide group, the fluorinated methylphenyl group, and the 7-oxaspiro[3.5]nonan-1-one ring. Each of these groups could potentially undergo a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the nature of its functional groups. For example, the presence of the fluorinated methylphenyl group could influence the compound’s lipophilicity, while the amide group could participate in hydrogen bonding.

Mechanism of Action

Without specific information on the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action. The compound could potentially interact with biological targets in a variety of ways due to its complex structure.

Safety and Hazards

Without specific data, it’s difficult to provide detailed information on the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The study and development of complex organic molecules like this one are crucial areas of research in organic chemistry and drug discovery. Future research could explore the synthesis, reactivity, and potential applications of this compound.